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Abstract

This technical guide provides a comprehensive overview of the structural elucidation of
Dasatinib carboxylic acid, a major oxidative metabolite of the tyrosine kinase inhibitor
Dasatinib. We delve into the metabolic pathway of its formation, detail the analytical techniques
employed for its characterization, and present a logical workflow for its structural confirmation.
This document synthesizes available data to offer a detailed understanding for researchers in
drug metabolism, analytical chemistry, and oncology.

Introduction

Dasatinib is a potent oral inhibitor of multiple tyrosine kinases, including BCR-ABL and the Src
family of kinases, and is a cornerstone in the treatment of chronic myeloid leukemia (CML) and
Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[1] Following
administration, Dasatinib undergoes extensive metabolism, leading to the formation of several
metabolites.[2] One of the prominent circulating metabolites is Dasatinib carboxylic acid, also
known as M6.[2] Understanding the precise chemical structure of this metabolite is paramount
for a complete comprehension of Dasatinib's pharmacokinetic profile, its potential
pharmacological activity, and any associated toxicities. This guide outlines the scientific journey
to elucidate the structure of Dasatinib carboxylic acid.
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Metabolic Pathway of Dasatinib to Dasatinib
Carboxylic Acid

Dasatinib is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4
being the principal enzyme involved.[3] The formation of Dasatinib carboxylic acid (M6) is an
oxidative process. The proposed metabolic pathway suggests that Dasatinib is first
hydroxylated to form a hydroxymethyl metabolite (M24), which is subsequently oxidized to the
corresponding carboxylic acid (M6).[2]
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CYP3A4
Dasatinib Hydroxylation Oxidation Dasatinib Carboxylic Acid (M6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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